PotassiumSilicofluoride

• CAS No.: 18671-90-2
• Molecular Formula: C9H10ClN3

Description

Potassium silicofluoride (K₂SiF₆), also known as dipotassium hexafluorosilicate, is a white crystalline powder with a molecular weight of 220.27 g/mol . It is widely used in industrial applications such as wood preservation, glass etching, aluminum smelting fluxes, soil conditioning, and optical material manufacturing . The compound is classified under acute toxicity Category 3 (H301, H311, H331) due to its ability to release hydrofluoric acid (HF) upon decomposition, which contributes to severe health risks such as neurotoxicity, hypocalcemia, and tissue damage .

Preparation Methods

Reaction of Hydrofluosilicic Acid with Potassium Salts

Potassium Chloride as a Reactant

The most widely documented method involves the reaction between hydrofluosilicic acid (H₂SiF₆) and potassium chloride (KCl). This process, described in US2853363A, employs a continuous reaction system where H₂SiF₆ (5–15% concentration) and KCl (≥8% concentration) are introduced into a vigorously agitated reactor maintained at ≥115°F (46°C) . Key features include:

• Seed Crystal Utilization : Pre-existing K₂SiF₆ crystals (>200 mesh) are suspended to promote controlled crystallization, ensuring ≥50% of product crystals exceed 200 mesh .

• Hindered Settling : Post-reaction slurry undergoes classification in a settling tank with upward water flow, separating silica impurities from K₂SiF₆ crystals .

• Yield and Purity : The method achieves ~90% fluosilicate recovery, with product purity exceeding 99% .

Table 1: Reaction Conditions for KCl-Based Synthesis

Parameter	Value/Range	Source
H₂SiF₆ Concentration	5–15%
KCl Concentration	≥8%
Temperature	46–60°C
Agitation Speed	900 rpm
Crystal Size (≥200 mesh)	≥50%

Alternative Potassium Sources: KOH and K₂CO₃

Potassium hydroxide (KOH) and carbonate (K₂CO₃) offer higher reactivity but are costlier. CN103991882A details a two-step process where K₂SiF₆ is first precipitated using H₂SiF₆ and KOH, followed by decomposition at 300–800°C to yield KF . This method produces K₂SiF₆ with ≤0.62% SiO₂ impurities and a KF yield of 90–95% .

Thermal Decomposition of Intermediate Compounds

High-Treatment Decomposition

CN101134580A outlines a decomposition pathway where K₂SiF₆ is heated to 300–800°C, producing KF and silicon tetrafluoride (SiF₄) gas . The SiF₄ is hydrolyzed to regenerate H₂SiF₆, creating a closed-loop system .

Key Observations :

• Temperature Impact : Decomposition at 600°C yields 98.5% pure KF .

• By-Product Utilization : Hydrolyzed SiF₄ generates silica (SiO₂), which is processed into high-purity "white carbon" .

Co-precipitation and Co-crystallization Techniques

Red Phosphor Synthesis

Co-precipitation with potassium hexafluoromanganate (K₂MnF₆) is critical for LED phosphors. As per Wikipedia, K₂SiF₆ and K₂MnF₆ are co-crystallized in hydrofluoric acid (40%), yielding a narrow-band red emitter (630 nm) .

Optimization Parameters :

• HF Concentration : 40% ensures solubility of SiO₂ and Mn precursors .

• Molar Ratios : K:Si:Mn = 2:1:0.05 minimizes lattice defects .

Industrial By-Product Utilization

Phosphate Industry Waste Streams

Spent hydro fluoro silicic acid from phosphate plants is valorized in a process described by CPCB . Reacting the acid with KCl/KF solutions precipitates K₂SiF₆, while residual acids are neutralized with Ca(OH)₂ .

Advantages :

• Waste Minimization : 95% H₂SiF₆ utilization .

• Cost Efficiency : By-product HCl and HF are recycled .

Comparative Analysis of Methods

Table 2: Method Comparison

Method	Yield (%)	Purity (%)	Cost Efficiency	Scalability
KCl + H₂SiF₆	90	99	High	Industrial
KOH/K₂CO₃ + H₂SiF₆	95	98.5	Moderate	Pilot
Thermal Decomposition	85	98.5	Low	Laboratory
Co-precipitation	88	99.5	High	Niche

Chemical Reactions Analysis

Types of Reactions

Potassium silicofluoride undergoes various chemical reactions, including:

Decomposition: When heated, potassium silicofluoride decomposes to form potassium fluoride and silicon tetrafluoride.

Hydrolysis: In the presence of water, it hydrolyzes to form potassium fluoride and silicic acid.

Substitution: It can react with other metal salts to form corresponding metal fluorosilicates.

Common Reagents and Conditions

Decomposition: Heating at high temperatures.

Hydrolysis: Reaction with water or dilute acids.

Substitution: Reaction with metal salts in aqueous solutions.

Major Products Formed

Decomposition: Potassium fluoride (KF) and silicon tetrafluoride (SiF₄).

Hydrolysis: Potassium fluoride (KF) and silicic acid (H₄SiO₄).

Substitution: Metal fluorosilicates, depending on the metal salt used.

Scientific Research Applications

Industrial Applications

1. Porcelain Manufacturing
Potassium silicofluoride is extensively used in the production of porcelain. Its role involves enhancing the physical properties of porcelain, such as strength and durability, by acting as a flux during the firing process. The presence of potassium ions contributes to the vitrification of the material, resulting in a smoother and more resilient final product.

2. Timber Preservation
In timber preservation, potassium silicofluoride serves as a wood preservative. It protects against fungal decay and insect damage by penetrating the wood fibers and providing long-lasting protection. This application is particularly significant in industries where wood products are exposed to moisture and pests.

3. Optical Glass Production
The compound is also utilized in the manufacture of optical glass. Potassium silicofluoride contributes to the refractive index and clarity of glass products, making it essential for high-quality optical applications, including lenses and prisms.

4. Aluminum and Magnesium Smelting
In metallurgy, potassium silicofluoride is employed as a flux in aluminum and magnesium smelting processes. It helps to lower melting temperatures and improve the fluidity of molten metals, facilitating easier casting and shaping.

5. LED Lighting
When doped with potassium hexafluoromanganate(IV), potassium silicofluoride forms a narrow band red phosphor that is crucial in improving the color quality of white LEDs. This application highlights its significance in modern lighting technologies, contributing to energy efficiency and enhanced visual quality .

Scientific Research Applications

1. Chemical Synthesis
Potassium silicofluoride is used as a reagent in various chemical syntheses, particularly in the preparation of other fluorosilicates. It serves as a source of fluoride ions, which are essential for numerous chemical reactions.

2. Dental Applications
Research has explored its potential in dental treatments due to its ability to occlude dentin tubules, thereby reducing tooth sensitivity. The fluoride ions released from potassium silicofluoride contribute to remineralizing tooth enamel, making it beneficial for dental health products .

3. Phase-Transfer Catalysis
Recent studies have investigated the use of potassium fluoride (a component of potassium silicofluoride) in hydrogen bonding phase-transfer catalysis. This method facilitates the formation of β-fluoroamines with high yields and enantioselectivities, showcasing its utility in organic synthesis .

Case Studies

Application	Description	Source
Porcelain Manufacturing	Enhances strength and durability through vitrification processes
Timber Preservation	Protects wood against decay and pests
Optical Glass Production	Improves refractive index and clarity
Aluminum Smelting	Acts as a flux to lower melting temperatures
LED Lighting	Forms red phosphor for improved light quality
Dental Treatments	Reduces tooth sensitivity by occluding dentin tubules
Organic Synthesis	Used in hydrogen bonding phase-transfer catalysis for fluorination reactions

Mechanism of Action

The mechanism by which potassium silicofluoride exerts its effects involves the release of fluoride ions. These ions can interact with various biological and chemical systems. In dental applications, fluoride ions help in the remineralization of tooth enamel and the occlusion of dentin tubules, reducing sensitivity. The molecular targets include calcium phosphate in teeth, leading to the formation of fluorapatite, which is more resistant to acid attack .

Comparison with Similar Compounds

Comparison with Similar Fluoride Compounds

Sodium Silicofluoride (Na₂SiF₆)

Chemical Properties :

• Formula: Na₂SiF₆
• Molecular Weight: 188.06 g/mol
• Applications: Used in sintering zircon concentrates with potassium chloride for aluminum alloy production , and as a reagent in chemical reactions to form dehydrated potassium pentafluoroaluminate (K₂AlF₅) .

Key Differences :

• Sodium silicofluoride has a lower molecular weight and different solubility profile compared to K₂SiF₆.
• Na₂SiF₆ is more commonly used in metallurgical processes, while K₂SiF₆ is preferred in wood preservation and soil treatment .

Potassium Aluminum Fluoride (KAlF₄)

Chemical Properties :

• Formula: KAlF₄
• Molecular Weight: 142.07 g/mol
• Applications: Primarily serves as a flux in aluminum smelting to lower melting points and remove impurities .
• Toxicity: Limited toxicity data, but aluminum fluorides may pose risks of respiratory irritation and metabolic interference.

Key Differences :

• KAlF₄ contains aluminum instead of silicon, making it unsuitable for silica-dependent applications like glass etching.

Potassium Fluoride (KF)

Chemical Properties :

• Formula: KF
• Molecular Weight: 58.10 g/mol
• Applications: Organic synthesis, fluorinating agent, and catalyst in pharmaceuticals .
• Toxicity: Higher acute toxicity (oral LD₅₀ in rats: ~250 mg/kg) compared to K₂SiF₆, with hazard codes H301, H311, H331 .

Key Differences :

• K₂SiF₆ is preferred in industrial etching due to controlled HF generation, while KF is utilized in precision chemical reactions .

Potassium Bifluoride (KHF₂)

Chemical Properties :

• Formula: KHF₂
• Molecular Weight: 78.11 g/mol
• Applications: Metal surface treatment, glass frosting, and as a flux in metallurgy .
• Toxicity: Releases HF more readily than K₂SiF₆, leading to higher risks of acute toxicity and corrosion.

Key Differences :

• KHF₂’s bifluoride structure (HF₂⁻) allows rapid HF release, unlike the slower decomposition of K₂SiF₆.
• K₂SiF₆ is safer for prolonged industrial use due to its stability .

Comparative Data Table

Compound	Formula	Molecular Weight (g/mol)	Key Applications	Acute Toxicity (Oral LD₅₀, Rat)	Hazard Codes
Potassium Silicofluoride	K₂SiF₆	220.27	Wood preservation, glass etching, soil conditioning	156 mg/kg	H301, H311, H331
Sodium Silicofluoride	Na₂SiF₆	188.06	Metallurgy, sintering processes	Data not available	Similar to K₂SiF₆
Potassium Aluminum Fluoride	KAlF₄	142.07	Aluminum smelting fluxes	Data not available	N/A
Potassium Fluoride	KF	58.10	Organic synthesis, pharmaceuticals	~250 mg/kg	H301, H311, H331
Potassium Bifluoride	KHF₂	78.11	Metal treatment, glass frosting	Data not available	H301, H311

Q & A

Basic Research Questions

Q. What are the standard laboratory synthesis methods for potassium silicofluoride?

Potassium silicofluoride (K₂SiF₆) is typically synthesized by reacting potassium chloride (KCl) with hexafluorosilicic acid (H₂SiF₆). The reaction proceeds as:

$$\text{H₂SiF₆ + 2KCl → K₂SiF₆↓ + 2HCl}$$

Key steps include:

• Precise control of stoichiometric ratios to avoid byproducts.
• Crystallization under controlled pH (3–4) and temperature (20–25°C) to ensure purity .
• Characterization via X-ray diffraction (XRD) to confirm crystal structure.

Q. How is potassium silicofluoride characterized using spectroscopic and crystallographic techniques?

• XRD : Identifies crystal structure and phase purity by matching diffraction patterns with reference data (e.g., ICDD PDF-00-006-0346) .
• FT-IR Spectroscopy : Detects Si-F stretching vibrations (~740 cm⁻¹) and confirms absence of impurities like SiO₂ (broad ~1100 cm⁻¹ peak) .
• Thermogravimetric Analysis (TGA) : Assesses thermal stability; decomposition occurs above 400°C, releasing SiF₄ and KF .

Q. What safety protocols are critical when handling potassium silicofluoride?

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact.
• Ventilation : Use fume hoods to avoid inhalation of dust/aerosols (TLV: 2.5 mg/m³) .
• Emergency Procedures : In case of exposure, rinse skin with water for 15 minutes; for eye contact, use saline irrigation .

Q. What are the key physicochemical properties of potassium silicofluoride relevant to experimental design?

Property	Value	Reference
Molecular Weight	220.28 g/mol
Solubility in Water	0.12 g/100 mL (20°C)
Density	2.27 g/cm³
Melting Point	Decomposes at ~400°C

Q. How to assess the purity and stability of potassium silicofluoride in aqueous solutions?

• Gravimetric Analysis : Precipitate fluoride ions as CaF₂ and compare with theoretical yield.
• Ion-Selective Electrode (ISE) : Quantify free fluoride ions (F⁻) in solution to detect hydrolysis (K₂SiF₆ ↔ 2K⁺ + SiF₆²⁻ → 4F⁻ + SiO₂) .

Advanced Research Questions

Q. How can contradictions in reported toxicological data for potassium silicofluoride be resolved?

• Comparative Meta-Analysis : Re-evaluate studies using FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to identify methodological inconsistencies .
• In Vitro/In Vivo Correlation : Conduct parallel assays (e.g., rat LD₅₀ vs. human cell line toxicity) to address species-specific discrepancies .
• Confounding Variables : Control for fluoride ion release, which may independently contribute to neurotoxicity (e.g., low Ca²⁺ levels) .

Q. How to design experiments to study thermal decomposition products under controlled conditions?

• TGA-FTIR Coupling : Monitor mass loss and gas evolution (e.g., SiF₄ at 400–600°C) in real time .
• Controlled Atmosphere Chambers : Use inert gas (N₂) to prevent oxidation and isolate decomposition pathways.
• Hazard Mitigation : Capture HF emissions using alkaline scrubbers (e.g., NaOH) due to HF’s high toxicity (LC₅₀: 1,244 ppm/1h, rat) .

Q. What methodologies are suitable for evaluating the ecological persistence of potassium silicofluoride?

• OECD Guideline 301 : Test biodegradability in aqueous systems; low solubility (0.12 g/100 mL) suggests limited mobility .
• Bioaccumulation Factor (BCF) : Use aquatic models (e.g., Daphnia magna) to assess uptake; current data indicate no significant bioaccumulation (BCF < 100) .

Q. How to optimize analytical methods for detecting trace fluoride ions in biological samples exposed to potassium silicofluoride?

• Ion Chromatography (IC) : Achieve detection limits of 0.01 ppm F⁻ using AS-18 columns and suppressed conductivity detection .
• Sample Preparation : Acid digestion (HNO₃/H₂O₂) to liberate bound fluoride while avoiding SiF₆²⁻ interference .

Q. What experimental strategies address conflicting data on potassium silicofluoride’s neurotoxic effects?

• Mechanistic Studies : Use patch-clamp electrophysiology to assess ion channel disruption (e.g., Ca²⁺-activated K⁺ channels) in neuronal cultures .
• Dose-Response Modeling : Apply Hill equations to differentiate acute (LD₅₀ = 156 mg/kg) vs. chronic toxicity thresholds .
• Peer Review : Engage multidisciplinary experts to identify overlooked variables (e.g., coexposure to heavy metals) .

Q. Tables

Q. Table 1: Acute Toxicity Data for Potassium Silicofluoride

Endpoint	Species	Value (LD₅₀/LC₅₀)	Reference
Oral Toxicity	Rat	156 mg/kg
Inhalation (Dust)	Rat	1.2 mg/L/4h
Dermal Irritation	Rabbit	Not classified

Q. Table 2: Decomposition Products Under Fire Conditions

Condition	Products	Hazard Class
>400°C (Oxidizing)	KF, SiO₂, HF	Acute Toxin
>500°C (Reducing)	SiF₄, K₂O	Corrosive
Moisture Contamination	HF, K⁺, SiF₆²⁻	Environmental